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molecular formula C20H21N3O2 B8520614 phenyl 3-tert-butyl-1-phenyl-1H-pyrazol-5-ylcarbamate CAS No. 884340-13-0

phenyl 3-tert-butyl-1-phenyl-1H-pyrazol-5-ylcarbamate

Cat. No. B8520614
CAS RN: 884340-13-0
M. Wt: 335.4 g/mol
InChI Key: DKBJNZKQNVGAOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09320739B2

Procedure details

Using the procedure described in Example 161C, 3-tert-butyl-1-phenyl-1H-pyrazol-5-amine (2.00 g, 9.3 mmol) was reacted with phenyl chloroformate (1.6 g, 10.2 mmol) and K2CO3 (1.7 g, 12.1 mmol) in THF (20 mL), which was purified by silica gel chromatography (0-50% EtOAc/hexane) to afford phenyl 3-tert-butyl-1-phenyl-1H-pyrazol-5-ylcarbamate as solid (1.3 g, 42%). 1H NMR (300 MHz, DMSO-d6) δ 10.0 (s, 1H), 7.55 (m, 4H), 7.40 (m, 3H), 7.08-7.23 (m, 3H), 6.37 (s, 1H), 1.3 (s, 9H); LC-MS (ESI) m/z 336 (M+H)+.
Name
3-tert-butyl-1-phenyl-1H-pyrazol-5-amine
Quantity
2 g
Type
reactant
Reaction Step One
Name
phenyl chloroformate
Quantity
1.6 g
Type
reactant
Reaction Step Two
Name
K2CO3
Quantity
1.7 g
Type
reactant
Reaction Step Two
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
phenyl 3-tert-butyl-1-phenyl-1H-pyrazol-5-ylcarbamate
Yield
42%

Identifiers

REACTION_CXSMILES
[C:1]([C:5]1[CH:9]=[C:8]([NH2:10])[N:7]([C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)[N:6]=1)([CH3:4])([CH3:3])[CH3:2].Cl[C:18]([O:20][C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1)=[O:19].C([O-])([O-])=O.[K+].[K+]>C1COCC1>[C:1]([C:5]1[CH:9]=[C:8]([NH:10][C:18](=[O:19])[O:20][C:21]2[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=2)[N:7]([C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)[N:6]=1)([CH3:4])([CH3:2])[CH3:3] |f:2.3.4|

Inputs

Step One
Name
3-tert-butyl-1-phenyl-1H-pyrazol-5-amine
Quantity
2 g
Type
reactant
Smiles
C(C)(C)(C)C1=NN(C(=C1)N)C1=CC=CC=C1
Step Two
Name
phenyl chloroformate
Quantity
1.6 g
Type
reactant
Smiles
ClC(=O)OC1=CC=CC=C1
Name
K2CO3
Quantity
1.7 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was purified by silica gel chromatography (0-50% EtOAc/hexane)

Outcomes

Product
Name
phenyl 3-tert-butyl-1-phenyl-1H-pyrazol-5-ylcarbamate
Type
product
Smiles
C(C)(C)(C)C1=NN(C(=C1)NC(OC1=CC=CC=C1)=O)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 1.3 g
YIELD: PERCENTYIELD 42%
YIELD: CALCULATEDPERCENTYIELD 41.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.